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Compound of Interest

Compound Name: Y06137

Cat. No.: B15568974

Get Quote

To our valued researchers, scientists, and drug development professionals,

We have received a request for detailed application notes and protocols regarding the use of

"Y06137" in CRISPR-based assays. After a comprehensive search of publicly available

scientific literature, chemical databases, and supplier catalogs, we have been unable to identify

any compound or reagent with the designation "Y06137" that is associated with CRISPR

technology or any other biological application.

The search results for "Y06137" are exclusively linked to non-scientific, industrial, or

mechanical patents and materials, indicating that this identifier does not correspond to a known

chemical or biological substance in the public domain.

Therefore, we are unable to provide the requested application notes, protocols, data tables, or

diagrams at this time. The creation of accurate and reliable scientific documentation requires

verifiable information about the properties, mechanism of action, and experimental applications

of the specified substance. Without this foundational information, any attempt to generate such

content would be speculative and not based on scientific evidence.

We recommend the following actions:
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Please verify the identifier "Y06137". It is possible that this is an internal compound code, a

catalog number specific to a particular supplier not indexed in public databases, or a

typographical error.

Provide any alternative nomenclature for this compound. This could include a chemical

name, IUPAC name, CAS number, or any other known identifiers.

If available, please share the source or supplier of "Y06137". This information could allow for

a more targeted and effective search for relevant documentation.

We are committed to providing accurate and helpful scientific information. Once the identity of

the compound in question can be established, we will be pleased to proceed with generating

the detailed application notes and protocols as requested. We apologize for any inconvenience

this may cause and look forward to assisting you further with a correct and verifiable compound

identifier.

To cite this document: BenchChem. [Application Notes and Protocols: The Use of Y06137 in
CRISPR-Based Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568974/docs#application-notes-and-protocols-the-
use-of-y06137-in-crispr-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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